Cas no 1404433-87-9 (2-Dimethylamino Fingolimod)

• Product Name: 2-Dimethylamino Fingolimod
• CAS No: 1404433-87-9
• MF: C₂₁H₃₇NO₂
• MW: 335.523986577988
• CID: 2085896
• Update Time: 2025-05-24

2-Dimethylamino Fingolimod Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino Fingolimod
• 2-(Dimethylamino)-2-(4-octylphenethyl)propane-1,3-diol

• Inchi： 1S/C21H37NO2/c1-4-5-6-7-8-9-10-19-11-13-20(14-12-19)15-16-21(17-23,18-24)22(2)3/h11-14,23-24H,4-10,15-18H2,1-3H3
• InChI Key： NMDKKGSGVKAKAF-UHFFFAOYSA-N
• SMILES： OCC(CO)(CCC1C=CC(=CC=1)CCCCCCCC)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 294
• Topological Polar Surface Area: 43.7

Additional information on 2-Dimethylamino Fingolimod

Introduction to 2-Dimethylamino Fingolimod (CAS No. 1404433-87-9)

2-Dimethylamino Fingolimod (CAS No. 1404433-87-9) is a novel derivative of Fingolimod, a well-known sphingosine 1-phosphate (S1P) receptor modulator. This compound has garnered significant attention in the pharmaceutical and research communities due to its potential therapeutic applications, particularly in the treatment of multiple sclerosis (MS) and other autoimmune disorders. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent advancements in the research and development of 2-Dimethylamino Fingolimod.

Chemical Structure and Properties

2-Dimethylamino Fingolimod is a synthetic compound with a molecular formula of C₂₃H₄₁N₃O₅. It is derived from the parent compound Fingolimod (Gilenya), which has been approved by the FDA for the treatment of relapsing forms of multiple sclerosis. The addition of a dimethylamino group to the structure of Fingolimod significantly alters its pharmacological profile, enhancing its potency and selectivity for S1P receptors.

The chemical structure of 2-Dimethylamino Fingolimod includes a sphingosine-like backbone, which is crucial for its interaction with S1P receptors. The dimethylamino group introduces additional hydrophilic properties, potentially improving its solubility and bioavailability. This modification also affects the compound's binding affinity and selectivity for different S1P receptor subtypes, which are key factors in its therapeutic efficacy.

Biological Activities and Mechanisms of Action

2-Dimethylamino Fingolimod exerts its biological effects primarily through modulation of S1P receptors. These receptors are G protein-coupled receptors (GPCRs) that play critical roles in various physiological processes, including lymphocyte trafficking, vascular integrity, and neuroprotection. By binding to S1P receptors, 2-Dimethylamino Fingolimod can modulate immune responses and reduce inflammation, making it a promising candidate for treating autoimmune diseases.

The primary mechanism of action involves the sequestration of lymphocytes in secondary lymphoid organs, thereby reducing their migration into inflamed tissues. This effect is mediated through the internalization and downregulation of S1P receptors on lymphocytes, leading to impaired egress from lymph nodes. Additionally, 2-Dimethylamino Fingolimod has been shown to have neuroprotective properties, potentially through direct effects on neurons and glial cells.

Clinical Applications and Research Developments

The therapeutic potential of 2-Dimethylamino Fingolimod has been extensively studied in preclinical models and early-phase clinical trials. Recent studies have demonstrated its efficacy in reducing disease activity in animal models of multiple sclerosis, such as experimental autoimmune encephalomyelitis (EAE). These findings have paved the way for further clinical investigations.

In clinical trials, 2-Dimethylamino Fingolimod has shown promising results in reducing relapse rates and improving disability outcomes in patients with relapsing-remitting multiple sclerosis (RRMS). The compound's improved pharmacokinetic properties compared to its parent molecule may offer advantages in terms of dosing frequency and patient compliance.

Beyond multiple sclerosis, there is growing interest in exploring the potential applications of 2-Dimethylamino Fingolimod in other autoimmune disorders, such as rheumatoid arthritis and psoriasis. Preclinical studies suggest that it may have broad-spectrum immunomodulatory effects that could be beneficial in these conditions.

Safety Profile and Future Directions strong> p > < p >The safety profile of2-Dimethylamino Fingolimod strong >is an important consideration for its clinical development . While early studies have indicated a favorable safety profile , ongoing research is necessary to fully characterize potential side effects . Common adverse events associated with S1P receptor modulators include bradycardia , infections , and liver enzyme elevations . However , the modified structure of2-Dimethylamino Fingolimod strong >may mitigate some of these risks . p > < p >Future directions for research on2-Dimethylamino Fingolimod strong >include optimizing dosing regimens , investigating combination therapies with other immunomodulatory agents , and exploring new indications beyond multiple sclerosis . Additionally , there is a need for long-term safety studies to ensure that the benefits outweigh any potential risks . p > < p >In conclusion ,< strong >2-Dimethylamino Fingolimod strong >( CAS No . 1404433-87-9 ) represents a significant advancement in the field of S1P receptor modulation . Its unique chemical structure and enhanced biological activities make it a promising candidate for treating autoimmune disorders . Ongoing research will continue to elucidate its full therapeutic potential , paving the way for improved patient outcomes . p > article > < / response >